Cas no 2228538-60-9 (2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol)

• Product Name: 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol
• CAS No: 2228538-60-9
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6435248
• PubChem ID: 165702021
• Update Time: 2025-05-25

2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol
• 2228538-60-9
• EN300-1771649

• Inchi： 1S/C12H16O4/c1-12(2,13)8-6-9(14-3)11-10(7-8)15-4-5-16-11/h6-7,13H,4-5H2,1-3H3
• InChI Key： LWPZURJCHZIKLG-UHFFFAOYSA-N
• SMILES： O1CCOC2C(=CC(=CC1=2)C(C)(C)O)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.9Ų

Additional information on 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol

Compound CAS No. 2228538-60-9: 2-(8-Methoxy-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Propan-2-Ol

The compound with CAS number 2228538-60-9, commonly referred to as 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol, is a structurally complex organic molecule that has garnered attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of benzodioxins, which are known for their unique aromatic properties and potential applications in drug design. Recent studies have highlighted its role in the development of novel therapeutic agents targeting various diseases, including neurodegenerative disorders and inflammatory conditions.

The molecular structure of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol consists of a benzodioxin ring system substituted with a methoxy group at position 8 and a propanol moiety at position 6. This substitution pattern contributes to its unique physicochemical properties, such as high solubility in organic solvents and moderate stability under physiological conditions. Researchers have exploited these properties to design drug delivery systems that enhance bioavailability and reduce side effects.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and directed metallation strategies. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale production and preclinical testing. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact and comply with regulatory standards.

In terms of biological activity, 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-Ol has demonstrated potent anti-inflammatory effects in vitro by inhibiting key enzymes involved in the inflammatory cascade. Preclinical studies have also shown its potential as a neuroprotective agent, particularly in models of Alzheimer's disease. These findings suggest that the compound could serve as a lead molecule for developing next-generation therapeutics.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed its ability to bind to specific protein targets with high affinity, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have been employed to predict its electronic properties and reactivity under different conditions.

In conclusion, CAS No. 2228538-60-9 represents a promising candidate for advancing drug discovery and materials science. Its unique chemical structure, coupled with recent research breakthroughs, positions it as a key player in the development of innovative solutions across multiple industries.